Cas no 2060027-48-5 (4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole)

• Product Name: 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole
• CAS No: 2060027-48-5
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• MDL: MFCD30500270
• CID: 5193137
• PubChem ID: 125455459
• Update Time: 2025-10-29

4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4-bromo-2-(1-ethylpropyl)-
• 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole

• MDL： MFCD30500270
• Inchi： 1S/C7H12BrN3/c1-3-6(4-2)11-9-5-7(8)10-11/h5-6H,3-4H2,1-2H3
• InChI Key： BXTVARMWEBJOJT-UHFFFAOYSA-N
• SMILES： N1=CC(Br)=NN1C(CC)CC

Additional information on 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole

Introduction to 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole (CAS No. 2060027-48-5)

4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 2060027-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a triazole core substituted with a bromine atom at the 4-position and an isopentyl group at the 2-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole consists of a fused triazole ring system, which is known for its stability and reactivity in various chemical transformations. The presence of the bromine atom at the 4-position enhances its utility as a synthetic intermediate, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the isopentyl side chain introduces steric and electronic effects that can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The triazole moiety, in particular, has been extensively studied due to its role in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The compound 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole represents an intriguing candidate for drug discovery efforts due to its structural features and potential for derivatization.

One of the most compelling aspects of 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole is its potential as a building block for designing small-molecule inhibitors targeting specific enzymatic or protein receptors. The bromine substituent at the 4-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups at other positions on the triazole ring. This flexibility has been exploited in several synthetic strategies aimed at generating novel pharmacophores with enhanced biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of structure-based drug design approaches. Computational modeling and high-throughput screening techniques have been employed to identify promising candidates from large libraries of compounds. Among these, 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole has emerged as a valuable scaffold due to its ability to interact with biological targets through multiple binding modes. This property is particularly relevant in the development of drugs that require high specificity and affinity.

The synthesis of 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent bromination and alkylation steps introduce the bromine atom and the isopentyl group, respectively. These synthetic routes have been optimized to ensure high yields and purity, making the compound suitable for further biological evaluations.

In vitro studies have begun to explore the pharmacological potential of 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole and its derivatives. Initial experiments have shown promising results in inhibiting certain enzymes associated with inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in developing treatments for chronic inflammatory diseases. Additionally, preliminary toxicity assays have indicated moderate solubility and low acute toxicity profiles, which are favorable for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular entities like 4-bromo-2-(pentan-3-yl)-2H-1,2,3-triazole. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with desired biological activities. These models have suggested modifications to the triazole core that could enhance potency and selectivity against specific disease targets.

The future prospects of 4-bromo-2-(pentan-3-y)l)-2H -1 ,23 -triazole are vast and multifaceted. Ongoing research aims to explore its potential in treating neurological disorders by targeting neurotransmitter receptors. Furthermore , collaborations between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological properties . The versatility of this compound as a synthetic intermediate ensures its continued relevance in both academic research and industrial applications .